Cas no 2680830-34-4 (Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate)

• Product Name: Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
• CAS No: 2680830-34-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5650108
• PubChem ID: 165908004
• Update Time: 2025-05-26

Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680830-34-4
• EN300-28282157
• benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
• Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C14H19NO4/c16-10-13-6-8-18-9-7-15(13)14(17)19-11-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2
• InChI Key： ZMSSRVZZJXTEKT-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)C(CO)CC1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Additional information on Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate

Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS No. 2680830-34-4): A Comprehensive Overview

Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2680830-34-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the oxazepane family, which is known for its diverse biological activities and potential applications in drug development. The structural features of Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The molecular structure of Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate consists of a benzyl group attached to a five-membered oxazepane ring, which is further functionalized with a hydroxymethyl group at the 5-position and a carboxylate moiety at the 4-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility in both organic and aqueous media, making it suitable for various pharmacokinetic profiles.

In recent years, there has been growing interest in oxazepane derivatives due to their potential as pharmacological tools. The oxazepane core is known to exhibit properties such as stability, flexibility, and binding affinity to biological targets. Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate has been investigated for its potential applications in the treatment of neurological disorders, inflammation, and cancer. Its ability to modulate specific biological pathways makes it a promising candidate for further development.

One of the most intriguing aspects of Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate is its interaction with biological targets. Studies have shown that this compound can bind to various enzymes and receptors, influencing cellular processes and disease mechanisms. For instance, research indicates that it may interact with enzymes involved in inflammation pathways, potentially leading to novel anti-inflammatory therapies. Additionally, its ability to cross the blood-brain barrier suggests that it could be useful in treating central nervous system disorders.

The synthesis of Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The benzyl group is typically introduced through a nucleophilic substitution reaction, while the hydroxymethyl and carboxylate groups are incorporated via functional group transformations such as reduction and oxidation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed reactions, have been employed to enhance the efficiency of the synthesis process.

Evaluation of the pharmacological properties of Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate has been conducted through in vitro and in vivo studies. These studies have provided valuable insights into its potential therapeutic effects and safety profile. In cell-based assays, the compound has demonstrated inhibitory activity against several target enzymes relevant to inflammation and cancer. Animal models have further supported these findings by showing promising results in reducing inflammatory responses and tumor growth.

The development of novel drug candidates often involves structural modifications to optimize efficacy and minimize side effects. Derivatives of Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate have been synthesized to explore different pharmacological profiles. By altering functional groups or introducing additional substituents, researchers can fine-tune the biological activity of these compounds. Such modifications are crucial for advancing from lead compounds to viable drug candidates ready for clinical testing.

The future prospects for Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate may play a crucial role in developing innovative treatments.

In conclusion, Benzyl 5-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS No. 2680830-34-4) represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, inflammation, and cancer make it a compelling subject for further research and development. As scientific understanding progresses, this compound is poised to contribute significantly to the field of medicinal chemistry.